Cas no 1804646-81-8 (2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804646-81-8
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4910386
• Update Time: 2025-05-19

2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-6-5(15-7(9,10)11)4(12)3(1-13)2-14-6/h2H
• InChI Key： ZLKNLGMVMYTRCP-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C=1OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine

Professional Introduction to 2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804646-81-8)

2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine, with the CAS number 1804646-81-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of bromo, cyano, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine molecule exhibits a high degree of functional diversity, which is attributed to the electronic and steric effects of its substituents. The bromo and iodo groups are halogen atoms that are commonly used in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular frameworks. The cyano group introduces a polar electron-withdrawing nature to the molecule, enhancing its reactivity in various chemical transformations. Additionally, the< strong>trifluoromethoxy group contributes to the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine compound has been extensively studied for its potential role in synthesizing small-molecule inhibitors that can modulate key biological pathways involved in these diseases. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in cancer therapy. The halogenated pyridine core serves as a scaffold for designing molecules that can selectively inhibit aberrant signaling pathways in tumor cells.

One of the most compelling aspects of< strong>2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For example, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory effects. The< strong>trifluoromethoxy group plays a crucial role in modulating the pharmacokinetic profile of these derivatives by improving their bioavailability and reducing metabolic degradation. Furthermore, the presence of multiple reactive sites allows for further functionalization, enabling the creation of libraries of compounds with tailored biological activities.

The synthesis of< strong>2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, are commonly employed to construct the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a building block in drug discovery pipelines.

In conclusion, 2-Bromo-5-cyano-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804646-81-8) is a versatile and highly functionalized organic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in developing innovative treatments for a wide range of medical conditions.